Cas no 646039-87-4 (2-Thiophenesulfonamide, 5-chloro-N-(3,5-dichlorophenyl)-4-nitro-)
646039-87-4 structure
Product Name:2-Thiophenesulfonamide, 5-chloro-N-(3,5-dichlorophenyl)-4-nitro-
CAS No:646039-87-4
MF:C10H5Cl3N2O4S2
MW:387.646696805954
CID:422225
PubChem ID:10000296
Update Time:2025-04-19
2-Thiophenesulfonamide, 5-chloro-N-(3,5-dichlorophenyl)-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenesulfonamide, 5-chloro-N-(3,5-dichlorophenyl)-4-nitro-
- 5-chloro-N-(3,5-dichlorophenyl)-4-nitrothiophene-2-sulfonamide
- 646039-87-4
- SCHEMBL5233848
- DTXSID70433982
-
- Inchi: 1S/C10H5Cl3N2O4S2/c11-5-1-6(12)3-7(2-5)14-21(18,19)9-4-8(15(16)17)10(13)20-9/h1-4,14H
- InChI Key: ZCHYGVIGSMQIEI-UHFFFAOYSA-N
- SMILES: ClC1=C(C=C(S1)S(NC1C=C(C=C(C=1)Cl)Cl)(=O)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 385.87585
- Monoisotopic Mass: 385.875632g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 486
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 129Ų
Experimental Properties
- PSA: 89.31
2-Thiophenesulfonamide, 5-chloro-N-(3,5-dichlorophenyl)-4-nitro- Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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